Cas no 1268070-57-0 ((1R)-1-(2-phenylphenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-phenylphenyl)ethan-1-ol
• CAS No: 1268070-57-0
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 4515630
• PubChem ID: 51573366
• Update Time: 2025-10-12

(1R)-1-(2-phenylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-2-methanol, α-methyl-, (αR)-
• (1R)-1-(2-phenylphenyl)ethan-1-ol
• 1268070-57-0
• EN300-1869229

• Inchi： 1S/C14H14O/c1-11(15)13-9-5-6-10-14(13)12-7-3-2-4-8-12/h2-11,15H,1H3/t11-/m1/s1
• InChI Key： ZCJANMPFIVCFCY-LLVKDONJSA-N
• SMILES： O[C@H](C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.104465066Da
• Monoisotopic Mass: 198.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2-phenylphenyl)ethan-1-ol

Chemical Profile of (1R)-1-(2-phenylphenyl)ethan-1-ol (CAS No. 1268070-57-0)

(1R)-1-(2-phenylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1268070-57-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This chiral alcohol, with a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The compound's unique stereochemistry and molecular framework make it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of (1R)-1-(2-phenylphenyl)ethan-1-ol consists of an ethanol moiety attached to a biphenyl group. The presence of the (1R) configuration indicates a specific spatial arrangement of atoms, which is crucial for its interaction with biological targets. This stereochemical feature is often exploited in drug design to enhance selectivity and efficacy. The biphenyl core, in particular, is a common motif in pharmaceuticals due to its ability to modulate electronic properties and binding affinities.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. Compounds like (1R)-1-(2-phenylphenyl)ethan-1-ol serve as excellent candidates for this purpose. Their well-defined stereochemistry allows for precise control over reaction outcomes, enabling the synthesis of enantiomerically pure compounds with high yields. This has significant implications for drug development, where the presence of even small amounts of impurities can drastically alter pharmacological properties.

The pharmaceutical industry has been actively exploring novel therapeutic agents derived from complex molecular architectures. (1R)-1-(2-phenylphenyl)ethan-1-ol represents a promising lead compound that could be further modified to target various biological pathways. Its biphenyl moiety offers multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, introducing heterocyclic rings or other pharmacophores could enhance binding interactions with biological receptors.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such compounds. Molecular modeling studies on (1R)-1-(2-phenylphenyl)ethan-1-ol have provided insights into its interactions with potential targets. These simulations help predict binding affinities, metabolic stability, and other physicochemical properties, thereby guiding the design of more effective drug candidates. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

In addition to its pharmaceutical applications, (1R)-1-(2-phenylphenyl)ethan-1-ol has shown promise in materials science. Its rigid aromatic structure and chiral center make it a suitable candidate for designing liquid crystals or supramolecular assemblies. Such materials are utilized in various technologies, including display panels and sensors. The ability to fine-tune the properties of these materials through molecular engineering is highly valued in industrial applications.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of complex molecules like (1R)-1-(2-phenylphenyl)ethan-1-ol. Efforts are underway to develop sustainable synthetic routes that minimize waste and energy consumption. Catalytic methods, particularly those involving transition metals, have been widely adopted for their efficiency and environmental benefits. Such approaches align with global initiatives to promote sustainable chemical manufacturing.

The stereochemical purity of (1R)-1-(2-phenylphenyl)ethan-1-ol is another critical factor that influences its utility in synthetic applications. Chiral resolution techniques, such as diastereomeric crystallization or enzymatic resolution, are often employed to isolate the desired enantiomer with high enantiomeric excess (ee). These methods ensure that the final product meets the stringent requirements of pharmaceutical-grade materials.

The biphenyl core of this compound also offers opportunities for further derivatization to create libraries of structurally diverse molecules. By systematically modifying substituents on the aromatic rings or introducing additional functional groups, researchers can explore new chemical space and identify novel bioactive entities. High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated this process significantly.

In conclusion, (1R)-1-(2-phenylphenyl)ethan-1-ol (CAS No. 1268070-57-0) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique stereochemistry and molecular architecture make it an attractive scaffold for developing innovative bioactive molecules and functional materials. Continued research into its synthetic pathways and biological interactions will further enhance its potential as a building block for future discoveries.